Cas no 1354953-16-4 (4-(4-hydroxy-1-piperidyl)benzamidine;dihydrochloride)

• Product Name: 4-(4-hydroxy-1-piperidyl)benzamidine;dihydrochloride
• CAS No: 1354953-16-4
• MF: C₁₂H₁₉Cl₂N₃O
• MW: 292.204760789871
• MDL: MFCD20731255
• CID: 4592547
• PubChem ID: 56828161
• Update Time: 2025-06-13

4-(4-hydroxy-1-piperidyl)benzamidine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxypiperidin-1-yl)benzene-1-carboximidamide dihydrochloride
• 4-(4-hydroxy-1-piperidyl)benzamidine
• 4-(4-hydroxy-1-piperidyl)benzamidine;dihydrochloride

• MDL： MFCD20731255
• Inchi： 1S/C12H17N3O.2ClH/c13-12(14)9-1-3-10(4-2-9)15-7-5-11(16)6-8-15;;/h1-4,11,16H,5-8H2,(H3,13,14);2*1H
• InChI Key： PKKVUELMZXUBFY-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=C(N2CCC(O)CC2)C=C1.[H]Cl.[H]Cl

Additional information on 4-(4-hydroxy-1-piperidyl)benzamidine;dihydrochloride

Introduction to 4-(4-hydroxy-1-piperidyl)benzamidine dihydrochloride (CAS No. 1354953-16-4)

4-(4-hydroxy-1-piperidyl)benzamidine dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 1354953-16-4, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzamidine core linked to a piperidine ring via a hydroxylated intermediate, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound, particularly the presence of both hydrophilic and hydrophobic regions, makes it a versatile scaffold for designing molecules with specific biological activities.

The benzamidine moiety is well-known for its role as a protease inhibitor, with several derivatives already in clinical use or under investigation. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more amenable for formulation into pharmaceutical products. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets, paving the way for its development as an inhibitor or modulator of enzyme-mediated pathways.

In the context of contemporary research, 4-(4-hydroxy-1-piperidyl)benzamidine dihydrochloride has been explored for its potential in addressing inflammatory and immunological disorders. Studies have indicated that the benzamidine scaffold can interact with enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological processes including cancer progression and tissue degradation. The hydroxyl group on the piperidine ring further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity towards specific proteases.

Moreover, the piperidine ring is a common pharmacophore in drug design due to its ability to form hydrogen bonds and stabilize bioactive conformations. The presence of a hydroxyl group at the 4-position of the piperidine ring introduces additional functional diversity, allowing for further derivatization and optimization. This structural feature has been leveraged in designing molecules that exhibit enhanced bioavailability and reduced toxicity profiles.

Recent publications have highlighted the use of 4-(4-hydroxy-1-piperidyl)benzamidine dihydrochloride as a lead compound in fragment-based drug design. Fragment-based approaches involve screening small molecular fragments for their ability to bind to biological targets, followed by iterative optimization to generate potent and selective inhibitors. The benzamidine-piperidine structure has shown promise in this regard, with several analogs demonstrating inhibitory activity against target enzymes relevant to neurological disorders and infectious diseases.

The synthesis of 4-(4-hydroxy-1-piperidyl)benzamidine dihydrochloride involves multi-step organic reactions, including condensation reactions to form the benzamidine moiety and nucleophilic substitution to introduce the piperidine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for translating laboratory discoveries into clinical applications.

In conclusion, 4-(4-hydroxy-1-piperidyl)benzamidine dihydrochloride (CAS No. 1354953-16-4) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a significant role in addressing unmet medical needs.